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[4-hydroxy-4-(7-methyl-3-methylidene-2-oxo-4,7,8,8a-tetrahydro-3aH-cyclohepta[b]furan-6-yl)butan-2-yl] acetate [4-hydroxy-4-(7-methyl-3-methylidene-2-oxo-4,7,8,8a-tetrahydro-3aH-cyclohepta[b]furan-6-yl)butan-2-yl] acetate Gafrinin is a natural product found in Xanthium spinosum, Xanthium orientale, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 18665-84-4
VCID: VC21034767
InChI: InChI=1S/C17H24O5/c1-9-7-16-14(11(3)17(20)22-16)6-5-13(9)15(19)8-10(2)21-12(4)18/h5,9-10,14-16,19H,3,6-8H2,1-2,4H3
SMILES: CC1CC2C(CC=C1C(CC(C)OC(=O)C)O)C(=C)C(=O)O2
Molecular Formula: C17H24O5
Molecular Weight: 308.4 g/mol

[4-hydroxy-4-(7-methyl-3-methylidene-2-oxo-4,7,8,8a-tetrahydro-3aH-cyclohepta[b]furan-6-yl)butan-2-yl] acetate

CAS No.: 18665-84-4

Cat. No.: VC21034767

Molecular Formula: C17H24O5

Molecular Weight: 308.4 g/mol

* For research use only. Not for human or veterinary use.

[4-hydroxy-4-(7-methyl-3-methylidene-2-oxo-4,7,8,8a-tetrahydro-3aH-cyclohepta[b]furan-6-yl)butan-2-yl] acetate - 18665-84-4

Specification

Description Gafrinin is a natural product found in Xanthium spinosum, Xanthium orientale, and other organisms with data available.
CAS No. 18665-84-4
Molecular Formula C17H24O5
Molecular Weight 308.4 g/mol
IUPAC Name [4-hydroxy-4-(7-methyl-3-methylidene-2-oxo-4,7,8,8a-tetrahydro-3aH-cyclohepta[b]furan-6-yl)butan-2-yl] acetate
Standard InChI InChI=1S/C17H24O5/c1-9-7-16-14(11(3)17(20)22-16)6-5-13(9)15(19)8-10(2)21-12(4)18/h5,9-10,14-16,19H,3,6-8H2,1-2,4H3
Standard InChI Key IQAWVYINTAIBSH-UHFFFAOYSA-N
SMILES CC1CC2C(CC=C1C(CC(C)OC(=O)C)O)C(=C)C(=O)O2
Canonical SMILES CC1CC2C(CC=C1C(CC(C)OC(=O)C)O)C(=C)C(=O)O2

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